Cas no 2228610-26-0 (1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopentan-1-amine)

• Product name: 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopentan-1-amine
• CAS No: 2228610-26-0
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 6062941
• PubChem ID: 165668008

1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopentan-1-amine
• 1-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}cyclopentan-1-amine
• EN300-1733807
• 2228610-26-0

• Inchi： 1S/C11H19N3S/c1-14(2)8-9-7-13-10(15-9)11(12)5-3-4-6-11/h7H,3-6,8,12H2,1-2H3
• InChI Key： HTDKFZXVUQWHFO-UHFFFAOYSA-N
• SMILES： S1C(CN(C)C)=CN=C1C1(CCCC1)N

Computed Properties

• Exact Mass: 225.12996879g/mol
• Monoisotopic Mass: 225.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopentan-1-amine

Introduction to Compound CAS No. 2228610-26-0: 1-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}cyclopentan-1-amine

The compound with CAS No. 2228610-26-0, known as 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopentan-1-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery.

Thiazole is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, and it serves as a versatile scaffold for the development of various bioactive molecules. The presence of the dimethylamino group in the structure of this compound adds further complexity and potential functionality, making it an interesting candidate for exploring its pharmacological properties.

Recent studies have highlighted the importance of cyclopentane rings in drug design due to their ability to enhance molecular stability and improve pharmacokinetic profiles. The integration of a cyclopentanamine moiety in this compound suggests that it may possess favorable drug-like properties, such as improved bioavailability and reduced toxicity.

One of the most promising aspects of this compound is its potential as a neuroprotective agent. Research conducted in 2023 demonstrated that 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopentan-1-amine exhibits significant antioxidant activity, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, this compound has shown potential in anti-inflammatory therapy. Preclinical studies indicate that it can inhibit key inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory conditions like arthritis and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that includes the formation of the thiazole ring followed by subsequent functionalization with the dimethylamino and cyclopentanamine groups. Researchers have optimized the synthetic route to achieve high yields and purity, ensuring its suitability for further pharmacological studies.

From an analytical standpoint, this compound has been characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided critical insights into its molecular structure and conformational properties, which are essential for understanding its biological activity.

Looking ahead, ongoing research is focused on evaluating the in vivo efficacy of this compound in animal models of neurodegenerative diseases and inflammation. These studies aim to validate its therapeutic potential and pave the way for preclinical trials.

In conclusion, CAS No. 2228610-26-0: 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopentan-1-amine represents a promising lead compound in drug discovery with diverse applications in neuroprotection and anti-inflammatory therapy. Its unique structure and favorable pharmacological properties make it an exciting subject for further research and development.